Cas no 2176573-13-8 (2-Propenamide, N-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-7-yl)-)

2-Propenamide, N-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-7-yl)-, is a specialized acrylamide derivative featuring a tetrahydroimidazopyridine moiety. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a versatile intermediate for the synthesis of bioactive molecules. The presence of both acrylamide and heterocyclic groups allows for selective modifications, enabling applications in drug discovery, particularly in targeting enzyme inhibition or receptor modulation. Its well-defined structure and reactivity make it suitable for controlled polymerization or conjugation studies. The compound's stability and synthetic accessibility further enhance its utility in developing novel therapeutic agents or functional materials.

2-Propenamide, N-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-7-yl)- structure

2176573-13-8 structure

Product Name:2-Propenamide, N-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-7-yl)-

CAS No:2176573-13-8

MF:C₁₀H₁₃N₃O

MW:191.229721784592

CID:5413896

Update Time:2025-05-30

2-Propenamide, N-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-7-yl)- Chemical and Physical Properties

Names and Identifiers

- 2-Propenamide, N-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-7-yl)-
- Inchi： 1S/C10H13N3O/c1-2-10(14)12-8-3-5-13-6-4-11-9(13)7-8/h2,4,6,8H,1,3,5,7H2,(H,12,14)
- InChI Key： DFQOALWMKHQCHW-UHFFFAOYSA-N
- SMILES： C(NC1CCN2C=CN=C2C1)(=O)C=C

2-Propenamide, N-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-7-yl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-7471187-1.0g	N-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-7-yl}prop-2-enamide	2176573-13-8	95.0%	1.0g	$914.0	2025-03-10
1PlusChem	1P02AE7E-50mg	N-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-7-yl}prop-2-enamide	2176573-13-8	90%	50mg	$1012.00	2023-12-18
1PlusChem	1P02AE7E-100mg	N-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-7-yl}prop-2-enamide	2176573-13-8	90%	100mg	$1056.00	2023-12-18
1PlusChem	1P02AE7E-250mg	N-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-7-yl}prop-2-enamide	2176573-13-8	90%	250mg	$1101.00	2023-12-18
1PlusChem	1P02AE7E-500mg	N-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-7-yl}prop-2-enamide	2176573-13-8	90%	500mg	$1146.00	2023-12-18
1PlusChem	1P02AE7E-1g	N-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-7-yl}prop-2-enamide	2176573-13-8	90%	1g	$1192.00	2023-12-18
1PlusChem	1P02AE7E-2.5g	N-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-7-yl}prop-2-enamide	2176573-13-8	90%	2.5g	$2276.00	2023-12-18
1PlusChem	1P02AE7E-5g	N-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-7-yl}prop-2-enamide	2176573-13-8	90%	5g	$3338.00	2023-12-18
Enamine	EN300-7471187-0.05g	N-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-7-yl}prop-2-enamide	2176573-13-8	95.0%	0.05g	$768.0	2025-03-10
Enamine	EN300-7471187-0.1g	N-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-7-yl}prop-2-enamide	2176573-13-8	95.0%	0.1g	$804.0	2025-03-10

2-Propenamide, N-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-7-yl)- Related Literature

1. An aptasensor for the detection of ampicillin in milk using a personal glucose meter

Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
2. An Assessment of the Laminar Hypersonic Double-Cone Experiments in the LENS-XX Tunnel

JaideepRay,PatrickBlonigan,EricT.Phipps,KathrynMaupin
3. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
4. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
5. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378

Additional information on 2-Propenamide, N-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-7-yl)-

Research Brief on 2-Propenamide, N-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-7-yl)- (CAS: 2176573-13-8)

The compound 2-Propenamide, N-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-7-yl)- (CAS: 2176573-13-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the unique structural features of 2-Propenamide, N-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-7-yl)-, which contribute to its ability to interact with specific biological targets. The compound's imidazopyridine core and acrylamide moiety are believed to play critical roles in its binding affinity and selectivity. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the molecular interactions of this compound with target proteins, providing valuable insights for drug design.

In vitro and in vivo studies have demonstrated promising pharmacological properties of 2-Propenamide, N-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-7-yl)-. Notably, it has shown potent inhibitory activity against certain kinases involved in inflammatory and oncogenic pathways. Preclinical data suggest that this compound could be a candidate for further development in the treatment of cancers and autoimmune diseases. However, further optimization of its pharmacokinetic and safety profiles is required before clinical trials can be initiated.

The synthesis of 2-Propenamide, N-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-7-yl)- has been refined in recent publications, with improved yields and purity. Novel synthetic routes have been proposed to facilitate large-scale production, addressing previous challenges in its preparation. These advancements are critical for ensuring the compound's availability for further research and potential commercialization.

In conclusion, 2-Propenamide, N-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-7-yl)- represents a promising scaffold for drug discovery. Its unique chemical structure and biological activity warrant continued investigation. Future research should focus on optimizing its therapeutic index and exploring its potential in combination therapies. This compound exemplifies the intersection of chemical innovation and biological relevance in modern medicinal chemistry.